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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591754

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This
guide provides essential, immediate safety and logistical information for the proper disposal of
Codaphniphylline, a complex alkaloid. In the absence of a specific Safety Data Sheet (SDS)
for Codaphniphylline, the following procedures are based on general best practices for the
disposal of hazardous chemical waste and alkaloids. It is imperative to handle
Codaphniphylline with caution and adhere to stringent disposal protocols to safeguard
laboratory personnel and the environment.

Chemical and Physical Properties

A summary of the known properties of Codaphniphylline is presented below. This information
is crucial for selecting appropriate handling and disposal methods.
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Property Value
Chemical Formula C30H47NO3[1]
CAS Number 14694-15-6[1]
Molecular Weight 469.7 g/mol [1]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubilit
Y Acetate, DMSO, Acetone[2][3]

The branches of Daphniphyllum macropodum
Miq[2][3]

Source

Procedural Guidance for Disposal

The following step-by-step protocols are based on established guidelines for the disposal of

hazardous chemical waste.[4][5][6][7][8] Always consult your institution's Environmental Health

and Safety (EHS) department for specific requirements.

Protocol 1: Disposal of Solid Codaphniphylline Waste

Personal Protective Equipment (PPE): Before handling any waste, wear appropriate PPE,
including a lab coat, safety goggles, and chemical-resistant gloves.[9][10]

Containment: Collect all solid Codaphniphylline waste, including unused compound and
contaminated materials (e.g., weighing paper, gloves), in a designated, leak-proof, and
clearly labeled hazardous waste container.[5][8] The container must be compatible with the
chemical.[4]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Codaphniphylline,” and the CAS number (14694-15-6).[5][7]

Storage: Store the sealed waste container in a designated and secure satellite accumulation
area, away from incompatible materials.[5][11]

Disposal Request: Arrange for pickup and disposal by a certified hazardous waste
management company, following your institution's specific procedures.[7][8]
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Protocol 2: Disposal of Codaphniphylline Solutions

PPE: Wear appropriate PPE as described in Protocol 1.

o Containment: Collect all solutions containing Codaphniphylline in a designated, leak-proof,
and labeled hazardous waste container. The container material should be compatible with
the solvent used.[4][11]

e No Drain Disposal: Do not dispose of Codaphniphylline solutions down the drain.[6][12]
Alkaloids can be harmful to aquatic life and interfere with wastewater treatment processes.

o Labeling: Label the container with "Hazardous Waste," "Codaphniphylline," the solvent(s)
used, and an estimated concentration.[7]

o Storage and Disposal: Store and arrange for disposal as described in Protocol 1.
Protocol 3: Decontamination of Labware

« Initial Rinse: In a fume hood, rinse all contaminated labware (e.g., glassware, spatulas) three
times with a suitable solvent in which Codaphniphylline is soluble (e.g., acetone, ethanol).

[7]

e Rinsate Collection: Collect all rinsate as hazardous waste in a designated, labeled container.
[71[12]

o Washing: After the initial solvent rinse, the labware can be washed with soap and water.

» Disposal of Disposables: Any disposable labware that cannot be effectively decontaminated
should be disposed of as solid hazardous waste following Protocol 1.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Codaphniphylline and associated waste materials.
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Caption: Workflow for the safe disposal of Codaphniphylline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15591754?utm_src=pdf-custom-synthesis
https://www.chemfarms.com/Natural_Products/Alkaloids/Codaphniphylline
https://www.chemfaces.com/natural/Codaphniphylline-CFN99608.html
https://www.screenlib.com/Codaphniphylline-99608.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/store/msds?partNumber=AC228410010&productDescription=PODOPHYLLOTOXIN+95%25+1GRPODOPH&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FA/32/MSDS_FA32125_2000_EN.pdf
https://edis.ifas.ufl.edu/publication/PI010
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15591754#codaphniphylline-proper-disposal-procedures
https://www.benchchem.com/product/b15591754#codaphniphylline-proper-disposal-procedures
https://www.benchchem.com/product/b15591754#codaphniphylline-proper-disposal-procedures
https://www.benchchem.com/product/b15591754#codaphniphylline-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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